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Compound of Interest

Compound Name: 3-Acrylamido-3-methylbutyric acid

Cat. No.: B1330582

An In-depth Technical Guide to the Safe Handling of 3-Acrylamido-3-methylbutyric Acid

For researchers, scientists, and drug development professionals, understanding the safety
profile and proper handling procedures for chemical reagents is paramount. This guide
provides a comprehensive overview of the safety data and handling precautions for 3-
Acrylamido-3-methylbutyric acid (CAS No. 38486-53-2), a versatile monomer used in the
synthesis of functional polymers.

Chemical and Physical Properties

A foundational aspect of chemical safety is understanding the substance's physical and
chemical properties. This information is critical for proper storage, handling, and emergency
response planning.

Property Value Source
Molecular Formula C8H13NO3 [11[2]
Molecular Weight 171.19 g/mol [1][2]
Boiling Point 382.9 °C at 760 mmHg [2]
Density 1.095 g/cm3 [2]
Appearance White powder [3]
Storage Temperature 2-8°C [3]
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Hazard Identification and Classification

3-Acrylamido-3-methylbutyric acid is classified as a hazardous substance. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides a

standardized framework for communicating hazard information.

lassification[4][5]

Hazard Class Category
Skin Irritation 2
Eye Irritation 2A
Specific target organ toxicity — single exposure 3
(respiratory tract irritation)

GHS Label Elements[4][5]
Element Information
Pictogram !
Signal Word Warning

Hazard Statements

H315: Causes skin irritation.H319: Causes
serious eye irritation.H335: May cause

respiratory irritation.

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spray.P264: Wash
skin thoroughly after handling.P280: Wear
protective gloves/protective clothing/eye
protection/face protection.P302+P352: IF ON
SKIN: Wash with plenty of soap and
water.P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.P312: Call a POISON
CENTER or doctor/physician if you feel unwell.
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Experimental Protocols: Safe Handling and Storage

Adherence to strict experimental protocols is essential to minimize risk when working with 3-
Acrylamido-3-methylbutyric acid.

Engineering Controls

Proper ventilation is the primary engineering control to minimize exposure.

Control Specification

Use in a well-ventilated area. Provide
Ventilation appropriate exhaust ventilation at places where

dust is formed.[4]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent direct contact
with the chemical.

PPE Type Specification

Safety glasses with side-shields conforming to

Eye/Face Protection ]
EN166 or NIOSH approved equipment.[4]

) ] Impervious clothing and protective gloves.
Skin Protection ) i
Dispose of contaminated gloves after use.[4]

, _ If dust or aerosols are formed, use a NIOSH-
Respiratory Protection )
approved respirator.[4]

Handling and Storage
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Procedure

Recommendation

Safe Handling

Avoid contact with skin and eyes.[4] Avoid
formation of dust and aerosols.[4] Wash hands

thoroughly after handling.

Storage

Keep container tightly sealed. Store in a cool,
dry, and well-ventilated place. Recommended

storage temperature is 2-8°C.[3]

Emergency Procedures and First Aid

In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route

First Aid Measures

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[4]

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.[4]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[4]

Ingestion

Rinse mouth with water. Never give anything by
mouth to an unconscious person. Consult a

physician.

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of 3-Acrylamido-3-

methylbutyric acid in a laboratory setting, from preparation to disposal.
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Safe Handling Workflow for 3-Acrylamido-3-methylbutyric Acid.
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This guide is intended to provide a thorough overview of the safety considerations for 3-
Acrylamido-3-methylbutyric acid. It is imperative that all users consult the full Safety Data
Sheet (SDS) provided by the manufacturer before use and adhere to all institutional and
regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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